Cas no 4743-48-0 (2-Formyl-6-hydroxybenzoic acid)
4743-48-0 structure
Product Name:2-Formyl-6-hydroxybenzoic acid
CAS No:4743-48-0
MF:C8H6O4
MW:166.130842685699
CID:2010367
PubChem ID:54441948
Update Time:2025-04-21
2-Formyl-6-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Formyl-6-hydroxybenzoic acid
- 2-ormyl-6-hydroxybenzoic acid
- 4743-48-0
- MB25604
- SCHEMBL20975456
- CHEBI:208549
- 6-formylsalicylic acid
-
- Inchi: 1S/C8H6O4/c9-4-5-2-1-3-6(10)7(5)8(11)12/h1-4,10H,(H,11,12)
- InChI Key: HBZPATAKQIDUTN-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(C=O)=C1C(=O)O
Computed Properties
- Exact Mass: 166.02660867g/mol
- Monoisotopic Mass: 166.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 74.6Ų
2-Formyl-6-hydroxybenzoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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